Cas no 6684-05-5 (2-chloro-5-nitropyridine-3-sulfonyl chloride)

• Product Name: 2-chloro-5-nitropyridine-3-sulfonyl chloride
• CAS No: 6684-05-5
• MF: C₅H₂Cl₂N₂O₄S
• MW: 257.051377773285
• MDL: MFCD18254121
• CID: 4656497
• PubChem ID: 87477462
• Update Time: 2025-06-08

2-chloro-5-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitro-pyridine-3-sulfonyl chloride
• 2-chloro-5-nitropyridine-3-sulfonyl chloride

• MDL： MFCD18254121
• Inchi： 1S/C5H2Cl2N2O4S/c6-5-4(14(7,12)13)1-3(2-8-5)9(10)11/h1-2H
• InChI Key： FNUOJWVXAFKPJE-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C([N+]([O-])=O)C=C1S(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-chloro-5-nitropyridine-3-sulfonyl chloride

Introduction to 2-Chloro-5-nitropyridine-3-sulfonyl Chloride (CAS No. 6684-05-5)

2-Chloro-5-nitropyridine-3-sulfonyl chloride (CAS No. 6684-05-5) is a versatile and important compound in the field of organic chemistry, particularly in the synthesis of pharmaceuticals and agrochemicals. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a chlorine atom, a nitro group, and a sulfonyl chloride functional group. These functionalities endow the compound with a wide range of reactivity and utility in various chemical reactions.

The pyridine ring is a fundamental building block in many organic compounds, known for its aromatic stability and the ability to participate in various substitution and addition reactions. The presence of the chlorine atom at the 2-position adds electrophilic character to the molecule, making it an excellent substrate for nucleophilic substitution reactions. The nitro group at the 5-position not only enhances the electron-withdrawing effect but also provides a handle for further chemical modifications, such as reduction to an amino group. The sulfonyl chloride functional group at the 3-position is highly reactive and can readily form sulfonamides or sulfonate esters upon reaction with nucleophiles.

In recent years, 2-chloro-5-nitropyridine-3-sulfonyl chloride has gained significant attention due to its applications in the synthesis of bioactive molecules. For instance, it has been used as an intermediate in the development of novel antibiotics and anticancer agents. A study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a series of pyridine-based derivatives with potent antibacterial activity against multidrug-resistant strains of bacteria. The researchers found that the introduction of different substituents on the pyridine ring could significantly enhance the antibacterial efficacy of the final compounds.

Beyond its pharmaceutical applications, 2-chloro-5-nitropyridine-3-sulfonyl chloride has also found utility in the synthesis of agrochemicals. A recent publication in Pesticide Biochemistry and Physiology reported the use of this compound as a key intermediate in the preparation of a new class of herbicides with improved selectivity and reduced environmental impact. The researchers demonstrated that by modifying the substituents on the pyridine ring, they could fine-tune the herbicidal activity and minimize toxicity to non-target organisms.

The synthetic versatility of 2-chloro-5-nitropyridine-3-sulfonyl chloride is further exemplified by its use in combinatorial chemistry approaches. In these methods, large libraries of compounds can be rapidly synthesized and screened for desired biological activities. A study published in Combinatorial Chemistry & High Throughput Screening described a high-throughput screening campaign where this compound was used as a building block to generate a diverse set of pyridine-based derivatives. The screening identified several hits with promising antiviral activity against influenza viruses.

The physical properties of 2-chloro-5-nitropyridine-3-sulfonyl chloride are also noteworthy. It is typically obtained as a white or off-white solid with a melting point ranging from 110°C to 115°C. The compound is stable under normal laboratory conditions but should be stored away from moisture and strong bases to prevent hydrolysis or deactivation. Its solubility profile allows for easy handling and processing in various organic solvents, making it suitable for large-scale synthesis.

In conclusion, 2-chloro-5-nitropyridine-3-sulfonyl chloride (CAS No. 6684-05-5) is a valuable compound with diverse applications in pharmaceuticals, agrochemicals, and combinatorial chemistry. Its unique chemical structure and reactivity make it an essential building block for synthesizing bioactive molecules with potential therapeutic or agricultural benefits. Ongoing research continues to explore new uses and modifications of this compound, further cementing its importance in modern chemical research.